Cas no 2228122-17-4 (2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid
• CAS No: 2228122-17-4
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• CID: 5846513
• PubChem ID: 165979470
• Update Time: 2025-06-08

2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid
• EN300-1882133
• 2228122-17-4
• 2-amino-2-[1-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropyl]acetic acid

• Inchi： 1S/C14H20N4O4/c1-13(2,3)22-12(21)18-11-16-6-8(7-17-11)14(4-5-14)9(15)10(19)20/h6-7,9H,4-5,15H2,1-3H3,(H,19,20)(H,16,17,18,21)
• InChI Key： BSZRAUMOJZSHTM-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2=CN=C(NC(=O)OC(C)(C)C)N=C2)CC1)N)=O

Computed Properties

• Exact Mass: 308.14845513g/mol
• Monoisotopic Mass: 308.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 127Ų

Additional information on 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid

Comprehensive Overview of 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2228122-17-4)

The compound 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2228122-17-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, this molecule is often explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The presence of both cyclopropyl and pyrimidine moieties in its structure makes it a valuable scaffold for targeting various biological pathways.

In recent years, the demand for amino acid derivatives and heterocyclic compounds has surged, driven by their versatility in synthesizing bioactive molecules. Researchers are particularly interested in 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid due to its potential role in modulating enzyme activity and receptor interactions. This compound is often discussed in the context of peptide mimetics and small molecule inhibitors, which are hot topics in the search for new treatments for diseases such as cancer and inflammatory disorders.

The tert-butoxycarbonyl (Boc) protecting group in this compound is a critical feature, as it enhances stability during synthetic processes. This attribute is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in modern drug development. The Boc group can be selectively removed under mild acidic conditions, making it a preferred choice for researchers working on peptide-based therapeutics.

Another area of interest is the compound's potential application in proteomics and chemical biology. Its ability to interact with biological targets has led to investigations into its use as a molecular probe or labeling reagent. These applications align with the growing trend of using small molecules to study complex biological systems, a field that has seen exponential growth due to advancements in high-throughput screening and computational modeling.

From a synthetic perspective, 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid presents both challenges and opportunities. The cyclopropyl ring introduces steric constraints, which can influence the compound's reactivity and conformational flexibility. However, these same features also make it an attractive candidate for designing conformationally restricted analogs of natural substrates, a strategy often employed to improve drug potency and selectivity.

The pharmaceutical industry's focus on personalized medicine and targeted therapies has further elevated the importance of compounds like this. Its structural complexity allows for fine-tuning of pharmacological properties, making it a promising candidate for structure-activity relationship (SAR) studies. These studies are essential for optimizing drug candidates and minimizing off-target effects, a key concern in modern drug development.

In addition to its therapeutic potential, 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid is also relevant in material science. Its unique chemical properties can be leveraged to develop advanced functional materials, such as biocompatible polymers or sensors. This interdisciplinary appeal underscores the compound's versatility and broad applicability.

As research continues to uncover new applications for this compound, its role in advancing green chemistry practices is also being explored. The development of sustainable synthesis methods for complex molecules like this is a growing priority, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

In summary, 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2228122-17-4) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications and potential for innovation make it a compound of enduring interest to researchers across multiple disciplines.